4-(1,3-Benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one
• InChI: InChI=1S/C16H10ClF2NO3/c17-10-2-4-11(5-3-10)20-14(16(18,19)15(20)21)9-1-6-12-13(7-9)23-8-22-12/h1-7,14H,8H2
• InChI Key: BAOLSJDVNGEMGF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3C(C(=O)N3C4=CC=C(C=C4)Cl)(F)F
• Molecular Formula: C16H10ClF2NO3
• Molecular Weight: 337.70 g/mol
• CAS No.: 380470-77-9

Description

4-(1,3-Benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one is a heterocyclic compound featuring a β-lactam (azetidin-2-one) core substituted with a 1,3-benzodioxole group at position 4, a 4-chlorophenyl group at position 1, and two fluorine atoms at position 3. The benzodioxole moiety contributes electron-rich aromatic characteristics, while the 4-chlorophenyl group introduces steric bulk and lipophilicity. The geminal difluoro substitution at C3 likely enhances metabolic stability and modulates electronic properties due to fluorine’s strong electronegativity and small atomic radius.

Biological Activity

The compound 4-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{14}\text{ClF}_2\text{N}_1\text{O}_3$$

This structure includes a benzodioxole moiety and a chlorophenyl group, which are significant in imparting biological activity.

The biological activity of 4-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various signaling pathways. The compound may act as an inhibitor or modulator of these targets, leading to therapeutic effects.

Anticancer Activity

Research indicates that compounds similar to 4-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one exhibit significant anticancer properties. For instance, derivatives containing the benzodioxole structure have shown high selectivity for Src family kinases (SFKs), which are crucial in cancer progression. In vitro studies demonstrated that such compounds can inhibit tumor growth effectively when tested on various cancer cell lines .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary studies have shown that it exhibits moderate to strong activity against several bacterial strains. For example, derivatives with similar structures demonstrated effectiveness against Salmonella typhi and Bacillus subtilis in antibacterial screening tests .

Study 1: Inhibition of Src Kinases

A study focused on the inhibition of Src kinases revealed that compounds related to the target molecule exhibited potent inhibitory effects at nanomolar concentrations. These findings suggest that 4-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,3-difluoroazetidin-2-one could serve as a lead compound for developing effective anticancer agents targeting SFKs .

Study 2: Antibacterial Screening

In another investigation involving antibacterial activity, synthesized derivatives were tested against various bacterial strains. The results indicated strong inhibitory effects on Salmonella typhi, with IC50 values significantly lower than those of standard antibiotics. This suggests a promising application in treating bacterial infections .

Table 1: Biological Activity Summary

Activity Type	Target Organism/Enzyme	Observed Effect	Reference
Anticancer	Src Family Kinases	Inhibition at nanomolar levels
Antibacterial	Salmonella typhi	Strong inhibition (IC50 < 10 µM)
Antibacterial	Bacillus subtilis	Moderate inhibition

Comparison with Similar Compounds

1-(1,3-Dioxaindan-5-yl)-4-(4-ethylphenyl)-3,3-difluoroazetidin-2-one

• Structure : Shares the 3,3-difluoroazetidin-2-one core but substitutes the 4-chlorophenyl group with a 4-ethylphenyl group and the benzodioxol-5-yl group with a 1,3-dioxaindan-5-yl moiety.
• The dioxaindan group may enhance π-π stacking interactions due to its fused bicyclic system .
• Molecular Weight : 413.93 g/mol (vs. ~377.8 g/mol estimated for the target compound) .

4-(1,3-Benzodioxol-5-yl)-2-(4-chlorophenyl)-3-propyl-1,3-oxazolidine-5,5-dicarbonitrile

• Structure: Replaces the azetidin-2-one core with a 1,3-oxazolidine ring and adds a propyl group and two cyano substituents.
• The cyano groups introduce strong electron-withdrawing effects, which could influence binding interactions in pharmacological contexts.
• Synthesis : Prepared via 1,3-dipolar cycloaddition with a 59% yield under reflux conditions .

4-[4-(4-Chlorobenzoyl)-2,3-diphenylisoxazolidin-5-yl]-1-(4-methoxyphenyl)-3-phenylazetidin-2-one

• Structure: Features a fused isoxazolidine-azetidinone system with 4-chlorobenzoyl, methoxyphenyl, and phenyl substituents.
• Impact : The methoxy group enhances electron-donating capacity, while the chlorobenzoyl group adds steric complexity. Such structural diversity may broaden biological target specificity .

Key Observations

Heterocyclic Core : The azetidin-2-one core in the target compound confers higher ring strain and reactivity compared to oxazolidine or isoxazolidine derivatives, which may influence its pharmacokinetic stability .

Substituent Effects: The 4-chlorophenyl group enhances lipophilicity and may improve membrane permeability compared to ethyl or methoxy substituents . Geminal difluoro substitution likely increases metabolic resistance compared to non-fluorinated analogs, as seen in fluorinated pharmaceuticals .

Synthetic Accessibility : The target compound’s synthesis may require specialized conditions (e.g., fluorination steps), whereas oxazolidine derivatives are accessible via established cycloaddition routes .